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Compound of Interest

(3-Aminophenyl)
Compound Name:

(cyclopropyl)methanone
CAS No.: 162174-75-6

Cat. No.: B063209

Get Quote

Introduction

(3-Aminophenyl)(cyclopropyl)methanone is a versatile chemical intermediate with
applications in the synthesis of pharmaceuticals and other bioactive molecules.[1][2] Its
structure, featuring a primary aromatic amine, a ketone, and a cyclopropyl ring, provides
multiple reactive sites for further chemical modifications. Accurate and comprehensive
characterization of this compound is crucial to ensure its identity, purity, and suitability for
downstream applications in research and drug development. This application note provides a
detailed guide to the key analytical techniques for the thorough characterization of (3-
Aminophenyl)(cyclopropyl)methanone, complete with step-by-step protocols and
interpretation of expected data.

The methodologies outlined herein are designed for researchers, scientists, and quality control
professionals, providing a robust framework for the validation of this important building block.
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The protocols adhere to principles outlined in the International Council for Harmonisation (ICH)
guidelines for analytical procedure validation, ensuring data integrity and reliability.

Physicochemical Properties

A summary of the key physicochemical properties of (3-Aminophenyl)
(cyclopropyl)methanone is presented in Table 1.

Property Value Source
CAS Number 162174-75-6 [1][2][3]
Molecular Formula C10H11NO [11[3]
Molecular Weight 161.20 g/mol [11[3]
Appearance Expected to be a solid N/A
Purity Typically >97% [4]

Analytical Characterization Workflow

A systematic approach is essential for the complete characterization of (3-Aminophenyl)
(cyclopropyl)methanone. The following workflow outlines the recommended analytical
techniques to confirm the structure and assess the purity of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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